Cas no 942148-12-1 (tert-Butyl 3-(1-amino-2-methylpropan-2-yl)-1H-indole-1-carboxylate)

tert-Butyl 3-(1-amino-2-methylpropan-2-yl)-1H-indole-1-carboxylate structure
942148-12-1 structure
Product Name:tert-Butyl 3-(1-amino-2-methylpropan-2-yl)-1H-indole-1-carboxylate
CAS No:942148-12-1
MF:C17H24N2O2
MW:288.384664535522
MDL:MFCD18642771
CID:835436
PubChem ID:57817593
Update Time:2024-10-25

tert-Butyl 3-(1-amino-2-methylpropan-2-yl)-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-(1-amino-2-methylpropan-2-yl)-1H-indole-1-carboxylate
    • tert-butyl 3-(1-amino-2-methylpropan-2-yl)indole-1-carboxylate
    • 1,1-Dimethylethyl 3-(2-amino-1,1-dimethylethyl)-1H-indole-1-carboxylate (ACI)
    • AKOS016011397
    • QKNNTRWRJFJHCT-UHFFFAOYSA-N
    • 942148-12-1
    • DB-352855
    • SCHEMBL4517096
    • CS-13693
    • CS-M0666
    • 3-(2-amino-1,1-dimethyl-ethyl)-indole-1-carboxylic acid tert-butyl ester
    • DTXSID90727996
    • tert-butyl3-(1-amino-2-methylpropan-2-yl)-1H-indole-1-carboxylate
    • MDL: MFCD18642771
    • Inchi: 1S/C17H24N2O2/c1-16(2,3)21-15(20)19-10-13(17(4,5)11-18)12-8-6-7-9-14(12)19/h6-10H,11,18H2,1-5H3
    • InChI Key: QKNNTRWRJFJHCT-UHFFFAOYSA-N
    • SMILES: O=C(N1C2C(=CC=CC=2)C(C(CN)(C)C)=C1)OC(C)(C)C

Computed Properties

  • Exact Mass: 288.183778013g/mol
  • Monoisotopic Mass: 288.183778013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 57.2Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 409.7±37.0 °C at 760 mmHg
  • Flash Point: 201.6±26.5 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

tert-Butyl 3-(1-amino-2-methylpropan-2-yl)-1H-indole-1-carboxylate Security Information

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tert-Butyl 3-(1-amino-2-methylpropan-2-yl)-1H-indole-1-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen ,  Ammonium hydroxide Catalysts: Nickel Solvents: Methanol ,  Tetrahydrofuran ,  Water ;  3 h, 45 psi, rt
Reference
Azepinoindole derivatives as farnesoid X receptor modulators and their preparation, pharmaceutical compositions and use as pharmaceutical agents
, World Intellectual Property Organization, , ,

tert-Butyl 3-(1-amino-2-methylpropan-2-yl)-1H-indole-1-carboxylate Raw materials

tert-Butyl 3-(1-amino-2-methylpropan-2-yl)-1H-indole-1-carboxylate Preparation Products

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